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Compound of Interest

Compound Name: Dodecanediol

Cat. No.: B3190140

For researchers and professionals in the fast-paced world of drug development, meticulous
attention to safety and environmental compliance is paramount. This guide provides essential,
step-by-step procedures for the proper disposal of dodecanediol, ensuring the protection of
laboratory personnel and the environment. While generally not classified as a hazardous
substance, adherence to proper disposal protocols is a critical aspect of responsible chemical
management.[1][2]

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to be aware of the immediate safety and
handling requirements for dodecanediol. Personal Protective Equipment (PPE) should always
be worn when handling this chemical to prevent potential irritation.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles or glasses with side-shields.[2][3]

Hand Protection: Chemical-resistant gloves.[2][3]

Respiratory Protection: In cases of dust formation, a NIOSH-approved respirator or a dust
mask (type N95 or P1) is recommended.[3]

Skin Protection: A lab coat should be worn to protect clothing and skin.
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In the event of a spill, the area should be well-ventilated. The spilled solid material should be

swept up and placed into a designated and labeled waste container. All contaminated cleanup

materials, such as wipes and gloves, must also be disposed of in the designated solid waste

container.

Quantitative Data for Dodecanediol

While specific quantitative disposal limits are primarily determined by local, state, and federal

regulations, the following table summarizes key physicochemical and safety data for 1,12-

dodecanediol. It is imperative to consult your institution's Environmental Health and Safety

(EHS) office for guidance on local disposal regulations.

Parameter

Valuel/Information

Chemical Formula

C12H2602

Molecular Weight 202.34 g/mol [4]
Appearance Colorless crystalline solid
Melting Point 79 °C[4]

Boiling Point 324 °C (1013 hPa)[4]
Flash Point 176.0 °C[4]

Water Solubility <1 g/l[4]

Environmental Hazard

Low toxicity to aquatic organisms, but
uncontrolled release should be avoided.[1]
Slightly hazardous to water (WGK 1).[4][5]

EPA Hazardous Waste Status

Not typically classified as a federal hazardous
waste. However, state and local regulations may
vary. The generator is responsible for proper

classification.[6]

Step-by-Step Disposal Protocol

The proper disposal of dodecanediol waste requires a systematic approach to ensure safety

and regulatory compliance. The following protocol outlines the necessary steps from waste
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collection to final disposal.
Step 1: Waste Identification and Segregation

o Characterize the Waste: Confirm that the waste is primarily dodecanediol and is not mixed
with other hazardous chemicals.

e Segregation: Do not mix dodecanediol waste with other waste streams, particularly
halogenated compounds.[4][5]

Step 2: Waste Collection and Containerization

o Container Selection: Use a clearly labeled, sealed container suitable for solid chemical
waste.

e Labeling: The label must include "Dodecanediol Waste," the date of accumulation, and the
name of the generating laboratory or researcher.

Step 3: Spill Management and Cleanup
o Ventilation: Ensure the work area is well-ventilated to minimize dust inhalation.

o Collection: Carefully sweep up any spilled solid material and transfer it into the designated
waste container.

o Cleanup Materials: Dispose of all contaminated items (e.g., wipes, gloves) in the same
designated solid waste container.

Step 4: Storage of Waste
o Location: Store the sealed waste container in a cool, dry, and well-ventilated area.

e Incompatibilities: Keep the waste container away from incompatible materials such as strong
oxidizing agents, acid chlorides, and acid anhydrides.[2][6]

Step 5: Final Disposal
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» Licensed Vendor: Arrange for the collection and disposal of the dodecanediol waste through
a licensed hazardous waste disposal company.[3]

e Regulatory Compliance: Do not dispose of solid dodecanediol in the regular trash or down
the drain. Always adhere to local, state, and federal regulations for chemical waste disposal.

[6]

Dodecanediol Disposal Workflow

The following diagram illustrates the logical flow of the dodecanediol disposal procedure, from
initial handling to final disposal.
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@odecanediol Waste GenD

1. Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

2. Segregate Waste
(Non-halogenated solid waste)

3. Containerize and Label Waste
(‘Dodecanediol Waste', Date, Lab Name)

Spill Cleanup Procedure 4. Store in Designated Area
(Ventilate, Sweep, Collect) (Cool, Dry, Ventilated)

5. Contact Institutional EHS for Pickup

6. Licensed Vendor Disposal

@per Disposal C@

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of dodecanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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